13-phenyl-17-(2-phenylethyl)-2,9,13,15,17-pentazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),14-heptaen-12-one

• IUPAC Name: 13-phenyl-17-(2-phenylethyl)-2,9,13,15,17-pentazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),14-heptaen-12-one
• InChI: InChI=1S/C26H19N5O/c32-26-22-23-25(29-21-14-8-7-13-20(21)28-23)30(16-15-18-9-3-1-4-10-18)24(22)27-17-31(26)19-11-5-2-6-12-19/h1-14,17H,15-16H2
• InChI Key: VFMQCJDRUHIDEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C3=C(C4=NC5=CC=CC=C5N=C42)C(=O)N(C=N3)C6=CC=CC=C6
• Molecular Formula: C26H19N5O
• Molecular Weight: 417.5 g/mol

Description

3-phenyl-11-(2-phenylethyl)-3,11-dihydro-4H-pyrimido[5’,4’:4,5]pyrrolo[2,3-b]quinoxalin-4-one is a complex organic compound with a unique structure that combines multiple aromatic rings and heterocyclic elements

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-phenyl-11-(2-phenylethyl)-3,11-dihydro-4H-pyrimido[5’,4’:4,5]pyrrolo[2,3-b]quinoxalin-4-one typically involves multi-step organic reactions. One common approach is the intramolecular Diels-Alder reaction of a 5-amino-4-methyloxazole derivative containing a propargyl fragment . This reaction constructs the condensed pyrrolo[2,3-c]pyridine fragment, which is a key component of the target compound.

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route for large-scale reactions. This includes using efficient catalysts, controlling reaction temperatures, and ensuring high yields. The specific methods can vary depending on the desired purity and application of the final product.

Chemical Reactions Analysis

Types of Reactions

3-phenyl-11-(2-phenylethyl)-3,11-dihydro-4H-pyrimido[5’,4’:4,5]pyrrolo[2,3-b]quinoxalin-4-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce double bonds or other reactive sites.

Substitution: This reaction can replace specific atoms or groups within the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: Common reagents include halogens and nucleophiles under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce fully saturated compounds.

Scientific Research Applications

3-phenyl-11-(2-phenylethyl)-3,11-dihydro-4H-pyrimido[5’,4’:4,5]pyrrolo[2,3-b]quinoxalin-4-one has several scientific research applications:

Medicinal Chemistry: This compound is studied for its potential therapeutic properties, including antibacterial, antifungal, and antineoplastic activities.

Materials Science: Its unique structure makes it a candidate for developing new materials with specific electronic or optical properties.

Analytical Chemistry: It can be used as a probe or marker in various analytical techniques.

Mechanism of Action

The mechanism of action of 3-phenyl-11-(2-phenylethyl)-3,11-dihydro-4H-pyrimido[5’,4’:4,5]pyrrolo[2,3-b]quinoxalin-4-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s effects are mediated through binding to these targets, leading to changes in cellular pathways and biological responses.

Comparison with Similar Compounds

Similar Compounds

Pyrrolopyrazine Derivatives: These compounds exhibit similar antibacterial, antifungal, and antiviral activities.

Phenethyl Alcohol: This compound shares the phenylethyl group but has different chemical properties and applications.

Uniqueness

3-phenyl-11-(2-phenylethyl)-3,11-dihydro-4H-pyrimido[5’,4’:4,5]pyrrolo[2,3-b]quinoxalin-4-one is unique due to its complex structure, which combines multiple aromatic and heterocyclic rings. This structure imparts specific chemical and biological properties that distinguish it from other similar compounds.